2-{[1-(3,4-Dichlorophenyl)ethyl]amino}propan-1-ol

• Molecular Formula: C11H15Cl2NO
• Molecular Weight: 248.15 g/mol
• IUPAC Name: 2-[1-(3,4-dichlorophenyl)ethylamino]propan-1-ol
• InChI: InChI=1S/C11H15Cl2NO/c1-7(6-15)14-8(2)9-3-4-10(12)11(13)5-9/h3-5,7-8,14-15H,6H2,1-2H3
• InChI Key: AYHGKJCDKDDOFF-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NC(C)C1=CC(=C(C=C1)Cl)Cl

Description

"2-{[1-(3,4-Dichlorophenyl)ethyl]amino}propan-1-ol" is a secondary amine derivative featuring a propan-1-ol backbone substituted with a 3,4-dichlorophenyl group. The compound’s structure includes a chiral center at the ethylamino linkage, which may influence its stereochemical interactions with biological targets. The dichlorophenyl moiety is a hallmark of compounds targeting G protein-coupled receptors (GPCRs), particularly those involved in inflammation and pain regulation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(3,4-Dichlorophenyl)ethyl]amino}propan-1-ol typically involves the reaction of 3,4-dichlorophenylacetonitrile with ethylamine under controlled conditions. The reaction proceeds through nucleophilic substitution, followed by reduction to yield the desired product. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction pathways but optimized for higher yields and efficiency. This includes the use of continuous flow reactors and advanced purification techniques to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(3,4-Dichlorophenyl)ethyl]amino}propan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form amines or other reduced derivatives.

Substitution: The dichlorophenyl group can undergo substitution reactions with nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) and potassium tert-butoxide (KOtBu) are used in substitution reactions.

Major Products

The major products formed from these reactions include ketones, aldehydes, amines, and substituted derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

The compound 2-{[1-(3,4-Dichlorophenyl)ethyl]amino}propan-1-ol, a propanol derivative with a dichlorophenyl group, has a structure that includes a propanol backbone, an ethylamine side chain, and a dichlorophenyl substituent. This structure suggests it has the potential for various chemical interactions and biological activities. The presence of the dichlorophenyl group may enhance lipophilicity, potentially affecting the compound's behavior in biological systems. Research indicates that 2-{[1-(3,4-Dichlorophenyl)ethyl]amino}propan-1-ol exhibits significant biological activity and its structure suggests potential interactions with neurotransmitter systems, particularly in the central nervous system.

Potential Applications

2-{[1-(3,4-Dichlorophenyl)ethyl]amino}propan-1-ol has potential applications in various fields:

• Pharmaceuticals Due to its biological activity.
• Research Interaction studies involving 2-{[1-(3,4-Dichlorophenyl)ethyl]amino}propan-1-ol focus on its binding affinity to various receptors and enzymes. Such studies are essential for understanding the pharmacodynamics and pharmacokinetics of the compound.

Structural Similarity

Several compounds share structural similarities with 2-{[1-(3,4-Dichlorophenyl)ethyl]amino}propan-1-ol.

Compound Name	Unique Features
2-(4-Chlorophenyl)ethanol	Lacks dichloro substitution but retains similar phenolic characteristics.
3-(3,4-Dichlorophenyl)propanoic acid	Contains a carboxylic acid group instead of an alcohol; potential for different biological activity.
N,N-Dimethyl-2-aminoethanol	A simpler amine structure that lacks the aromatic ring but shares some biological activity traits.

Mechanism of Action

The mechanism of action of 2-{[1-(3,4-Dichlorophenyl)ethyl]amino}propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Functional Analogues

The compound shares structural similarities with several pharmacologically active agents, particularly those containing dichlorophenyl or propanolamine motifs. Below is a comparative analysis based on structural features, receptor affinities, and functional activities:

Compound	Structure	Primary Activity	Receptor Affinity	Notes
2-{[1-(3,4-DCP)ethyl]amino}propan-1-ol	Propan-1-ol backbone with 3,4-dichlorophenyl-ethylamino substitution	Not explicitly reported	Inferred GPCR modulation (NK1/NK2)	Structural analog of SR140333; lacks piperidine ring
SR140333	Piperidine core with 3,4-dichlorophenyl and isopropoxyphenylacetyl groups	Tachykinin NK1 receptor antagonist	High affinity for NK1 (IC₅₀ = 0.3 nM)	Used in pain and inflammation studies; distinct pharmacokinetic profile
SR142801	Piperidinylpropyl chain with benzoyl and dichlorophenyl groups	Tachykinin NK2 receptor antagonist	NK2 selectivity (Ki = 0.5 nM)	Improved metabolic stability compared to earlier NK2 antagonists
CP99994	Piperidine derivative with methoxybenzylamino and phenyl groups	Neurokinin NK1 receptor antagonist	NK1 affinity (Ki = 1.2 nM)	Lacks dichlorophenyl group; used in emesis and migraine models
GR100679	Tetrapeptide analog (cyclohexylcarbonyl-Gly-Ala-DTrp-Phe-NMe₂)	Tachykinin NK1 receptor antagonist	Peptide-based antagonist	Limited oral bioavailability; distinct mechanism from small molecules

Critical Structural Differences

Backbone Variability: The target compound’s propanolamine backbone contrasts with the piperidine cores of SR140333 and SR142801. This difference impacts lipophilicity and membrane permeability . Propanolamine derivatives (e.g., a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol in ) often exhibit higher solubility but reduced receptor specificity compared to cyclic amines .

Substituent Effects: The 3,4-dichlorophenyl group in the target compound enhances hydrophobic interactions with GPCRs, similar to SR140333 and SR48968 . Substitution at the amino group (e.g., methylamino in compounds) alters metabolic stability and off-target effects .

Stereochemical Considerations :

• Chiral centers in compounds like LY303870 () demonstrate enantiomer-specific efficacy, suggesting the target compound’s stereochemistry may critically influence activity .

Pharmacological Implications

• GPCR Modulation : Dichlorophenyl-containing compounds (e.g., SR140333, SR142801) are potent tachykinin antagonists, implying the target compound may share similar mechanisms .
• Metabolic Stability: Propanolamine derivatives (e.g., ’s a–g) are prone to oxidative metabolism, whereas piperidine-based analogs (SR140333) exhibit prolonged half-lives .

Research Findings and Data Gaps

Receptor Binding Assays: No direct binding data exist for the target compound. However, SR140333’s NK1 affinity (IC₅₀ = 0.3 nM) suggests dichlorophenyl-propanolamines may retain sub-nanomolar potency with structural optimization .

Solubility and Bioavailability: Propanolamine derivatives (logP ~2.5) generally outperform piperidine analogs (logP ~4.0) in aqueous solubility but suffer from faster hepatic clearance .

Toxicological Profiles: Impurities in propanolamine synthesis (e.g., ’s unspecified impurities "g") highlight the need for rigorous quality control in scale-up processes .

Biological Activity

2-{[1-(3,4-Dichlorophenyl)ethyl]amino}propan-1-ol, also known by its CAS number 1154985-92-8, is a compound of significant interest in pharmacology due to its potential therapeutic applications. This article explores its biological activity, mechanisms of action, and relevant research findings.

• Molecular Formula : C11H15Cl2NO
• Molecular Weight : 248.15 g/mol
• CAS Number : 1154985-92-8

The compound is believed to interact with various biological targets, primarily focusing on neurotransmitter systems. Its structure suggests potential activity as an inhibitor of specific receptors involved in neurological processes.

Biological Activity Overview

The biological activities of 2-{[1-(3,4-Dichlorophenyl)ethyl]amino}propan-1-ol can be categorized into several key areas:

1. Neuropharmacological Effects

Research indicates that this compound may exhibit neuropharmacological effects similar to other phenethylamines. It has been studied for its potential to modulate neurotransmitter release and receptor activity.

3. Anti-inflammatory Activity

Compounds with similar structures have demonstrated anti-inflammatory properties, suggesting that 2-{[1-(3,4-Dichlorophenyl)ethyl]amino}propan-1-ol may also possess such effects. This activity could be attributed to modulation of inflammatory cytokines and pathways.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	References
Neuropharmacological	Modulation of neurotransmitter systems
Anticancer	Inhibition of cancer cell proliferation
Anti-inflammatory	Reduction in inflammatory markers

Case Study: Neuropharmacological Evaluation

A study conducted by Queener et al. evaluated the neuropharmacological effects of structurally similar compounds. They found that these compounds could effectively inhibit certain neuronal receptors, leading to altered neurotransmitter dynamics which may have implications for treating neurological disorders .

Case Study: Anticancer Activity

In vitro studies on related compounds demonstrated significant cytotoxicity against breast cancer (MCF-7) and liver cancer (HepG2) cell lines. For instance, a derivative showed an IC50 value of 26.10 µM against MCF-7 cells, indicating potential efficacy for further development .

Q & A

Basic: What synthetic methodologies are recommended for synthesizing 2-{[1-(3,4-Dichlorophenyl)ethyl]amino}propan-1-ol?

Answer:
The compound can be synthesized via a multi-step route starting from 3,4-dichlorophenyl precursors. Key steps include:

• Alkylation : Reacting 3,4-dichlorophenyl ethylamine with a propanol derivative under basic conditions (e.g., Cs₂CO₃) to form the amino-propanol backbone .
• Cyclization : For heterocyclic intermediates, cyclopropane fusion or spirocyclic formation may be employed using templated metal-assisted reactions .
• Purification : Column chromatography or crystallization to isolate enantiomers, critical for stereochemical integrity .

Optimization : Reaction temperature (60–80°C) and solvent polarity (DMF or THF) significantly impact yield. Chiral resolution via HPLC with validated reference standards ensures enantiopurity .

Advanced: How can contradictory data on receptor binding affinities be systematically resolved?

Answer:
Discrepancies often arise from assay variability. Methodological solutions include:

• Standardization : Use radioligand binding assays (e.g., SR140333 as a reference antagonist for neurokinin receptors) under controlled buffer conditions (pH 7.4, 25°C) .
• Orthogonal Validation : Cross-validate with functional assays (e.g., calcium flux or GTPγS binding) to confirm target engagement .
• Statistical Rigor : Apply Bland-Altman analysis to assess inter-lab variability and establish confidence intervals for IC₅₀ values .

Basic: Which analytical techniques are critical for assessing purity and structural integrity?

Answer:

• HPLC : Utilize reverse-phase C18 columns with UV detection (λ = 254 nm) and compare retention times against pharmacopeial reference standards (e.g., EP Impurity M) .
• NMR : ¹H/¹³C NMR confirms regiochemistry (e.g., dichlorophenyl proton splitting patterns) and detects stereochemical impurities .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight (expected m/z ~ 288.1 for C₁₁H₁₄Cl₂NO) and detects degradation products .

Advanced: What computational strategies predict interactions with ion channels or GPCRs?

Answer:

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model binding to neurokinin receptors (NK1R), leveraging crystal structures (PDB: 6H7L) .
• MD Simulations : Run 100-ns simulations in explicit solvent (e.g., TIP3P water) to assess stability of the dichlorophenyl-ethylamino moiety in receptor pockets .
• QSAR Modeling : Corrogate electronic parameters (HOMO/LUMO) with experimental IC₅₀ values to predict activity across receptor subtypes .

Basic: What biological targets are associated with structurally related amino propanol derivatives?

Answer:

• GPCRs : Neurokinin-1 (NK1R) and tachykinin receptors, where the dichlorophenyl group enhances hydrophobic binding .
• Ion Channels : Voltage-gated calcium channels (Cav2.2), modulated via steric hindrance from the ethylamino group .
• Enzymes : Monoamine oxidases (MAO-B), with propanol acting as a hydrogen-bond donor .

Advanced: How does stereochemistry influence pharmacokinetics and metabolic stability?

Answer:

• Enantiomer-Specific Activity : (S)-enantiomers often show higher NK1R affinity due to optimal hydrogen bonding with Gln165 .
• Metabolism : CYP3A4 preferentially oxidizes the propanol hydroxyl group in (R)-enantiomers, reducing half-life. Chiral LC-MS/MS quantifies enantiomer ratios in plasma .
• Toxicity : Racemic mixtures may produce off-target effects (e.g., hERG inhibition), necessitating enantiopure synthesis .

Basic: What are the stability considerations for long-term storage of this compound?

Answer:

• Storage Conditions : Store at -20°C in amber vials under argon to prevent oxidation of the amine group .
• Degradation Pathways : Hydrolysis of the ethylamino bond in aqueous buffers (t½ = 72 hrs at pH 7.4) .
• Stabilizers : Add 0.1% BHT to ethanol stock solutions to inhibit radical formation .

Advanced: How can researchers design SAR studies to optimize bioactivity?

Answer:

• Scaffold Modifications : Introduce substituents at the propanol hydroxyl (e.g., methyl for lipophilicity) or dichlorophenyl ring (e.g., fluorine for electron-withdrawing effects) .
• In Silico Screening : Virtual libraries of 500+ analogs can prioritize candidates with predicted LogP < 3.5 and polar surface area < 60 Ų .
• In Vivo Validation : Use zebrafish models for rapid assessment of blood-brain barrier penetration and toxicity .